Cas no 479676-21-6 (BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)-)

• Product Name: BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)-
• CAS No: 479676-21-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 3392031
• PubChem ID: 114560311
• Update Time: 2025-05-20

BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)-
• 2-fluoro-6-(propan-2-yl)benzoic acid
• EN300-3024461
• G75605
• 479676-21-6
• SCHEMBL17755148
• Z1741792263
• GS2873
• 2-fluoro-6-isopropylbenzoic acid
• 896-659-4

• Inchi： 1S/C10H11FO2/c1-6(2)7-4-3-5-8(11)9(7)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： SORMKXISMDKNQU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C(C)C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)-

Exploring the Properties and Applications of BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)- (CAS No. 479676-21-6)

BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)- (CAS No. 479676-21-6) is a fluorinated derivative of benzoic acid, featuring a unique structural modification with a fluorine atom at the 2-position and an isopropyl group at the 6-position. This compound has garnered significant attention in the field of organic chemistry due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in 2-FLUORO-6-ISOPROPYL BENZOIC ACID for its versatile reactivity and role as a building block in synthetic chemistry.

The molecular structure of BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)- combines the aromaticity of the benzoic acid core with the electron-withdrawing effects of the fluorine substituent and the steric influence of the isopropyl group. This combination results in distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The FLUORINATED BENZOIC ACID DERIVATIVE is particularly useful in reactions where controlled electronic and steric effects are required, such as in the development of novel catalysts or functional materials.

One of the most discussed topics in recent years is the role of 2-FLUORO-6-(1-METHYLETHYL)BENZOIC ACID in pharmaceutical research. Fluorinated compounds are known for their ability to enhance the bioavailability and metabolic stability of drug candidates. As a result, 479676-21-6 has been explored as a precursor in the synthesis of potential therapeutic agents, including anti-inflammatory and antimicrobial compounds. The growing demand for fluorinated pharmaceuticals has further highlighted the importance of this compound in modern drug discovery.

In addition to its pharmaceutical applications, BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)- has found use in agrochemical formulations. The introduction of fluorine atoms into agrochemicals can improve their efficacy and environmental persistence. Researchers are investigating the use of FLUORO-SUBSTITUTED BENZOIC ACID derivatives in the development of next-generation herbicides and pesticides, addressing the global need for sustainable agricultural solutions. This aligns with the current trend of GREEN CHEMISTRY and the reduction of harmful chemical residues in the environment.

The synthesis and handling of 479676-21-6 require specialized knowledge due to the reactivity of the fluorine substituent and the steric hindrance posed by the isopropyl group. Common synthetic routes involve the fluorination of appropriately substituted benzoic acid precursors or the functionalization of pre-fluorinated aromatic compounds. Advanced techniques such as DIRECTED ORTHO METALATION and PALLADIUM-CATALYZED COUPLING REACTIONS are often employed to achieve high yields and purity. These methods are frequently searched by chemists and researchers looking for efficient ways to produce 2-FLUORO-6-ISOPROPYL BENZOIC ACID.

From a commercial perspective, the market for BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)- is expanding, driven by its applications in high-value industries. Suppliers and manufacturers are focusing on scaling up production while maintaining strict quality control to meet the demands of pharmaceutical and agrochemical companies. The compound’s CAS No. 479676-21-6 serves as a critical identifier in global trade databases, ensuring accurate procurement and regulatory compliance. This is particularly relevant in light of increasing CHEMICAL REGULATIONS and the need for transparent supply chains.

Environmental and safety considerations are also paramount when working with FLUORINATED ORGANIC COMPOUNDS. While 2-FLUORO-6-(1-METHYLETHYL)BENZOIC ACID is not classified as a hazardous substance under most regulatory frameworks, proper handling and disposal practices are essential to minimize any potential risks. Researchers and industrial users are advised to consult MATERIAL SAFETY DATA SHEETS (MSDS) and adhere to best practices in laboratory and manufacturing settings. This aligns with the broader industry shift toward SUSTAINABLE CHEMICAL PROCESSES and responsible chemical management.

In conclusion, BENZOIC ACID, 2-FLUORO-6-(1-METHYLETHYL)- (CAS No. 479676-21-6) represents a versatile and valuable compound in the realm of fluorinated aromatic acids. Its unique structural features and wide-ranging applications make it a subject of ongoing research and commercial interest. Whether in the development of new pharmaceuticals, agrochemicals, or advanced materials, 2-FLUORO-6-ISOPROPYL BENZOIC ACID continues to play a pivotal role in addressing some of the most pressing challenges in modern chemistry. As the demand for fluorinated compounds grows, so too will the importance of this remarkable molecule.